Cas no 141072-99-3 (2-Bromo-1-[(2S,3R)-3-methyloxolan-2-yl]ethan-1-one)

2-Bromo-1-[(2S,3R)-3-methyloxolan-2-yl]ethan-1-one structure
141072-99-3 structure
Product Name:2-Bromo-1-[(2S,3R)-3-methyloxolan-2-yl]ethan-1-one
CAS No:141072-99-3
MF:C7H11BrO2
MW:207.065041780472
CID:903294
Update Time:2023-08-03

2-Bromo-1-[(2S,3R)-3-methyloxolan-2-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-bromo-1-(tetrahydro-3-methyl-2-furanyl)-, (2S-cis)- (9CI)
    • 2-bromo-1-[(2S,3R)-3-methyloxolan-2-yl]ethanone
    • 2-Bromo-1-[(2S,3R)-3-methyloxolan-2-yl]ethan-1-one
    • ETHANONE, 2-BROMO-1-(TETRAHYDRO-3-METHYL-2-FURANYL)-, (2S-CIS)-
    • Inchi: 1S/C7H11BrO2/c1-5-2-3-10-7(5)6(9)4-8/h5,7H,2-4H2,1H3/t5-,7+/m1/s1
    • InChI Key: FBTFNXGZJMMEDK-VDTYLAMSSA-N
    • SMILES: BrCC([C@@H]1[C@H](C)CCO1)=O

Computed Properties

  • Exact Mass: 205.994
  • Monoisotopic Mass: 205.994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.6
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